Cas no 40167-38-2 (4-methyl-1H-Pyrrole-3-carbonitrile)

4-methyl-1H-Pyrrole-3-carbonitrile structure

40167-38-2 structure

Product Name:4-methyl-1H-Pyrrole-3-carbonitrile

CAS No:40167-38-2

Molecular Formula:C₆H₆N₂

Molecular Weight:106.12524

CID:1112033

PubChem ID:3797915

4-methyl-1H-Pyrrole-3-carbonitrile Properties

Names and Identifiers

- 4-methyl-1H-Pyrrole-3-carbonitrile
- AT16242
- DB-358376
- 40167-38-2
- AKOS006357051
- DTXSID80396559
- 4-Methyl-3-pyrrolecarbonitrile
- SCHEMBL1777130
- SB63725
- CS-0308054
- Z1203732959
- EN300-106304
- +Expand
- MDL： MFCD00967072
- InChIKey： XFDDOTKUCLKYAV-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H6N2/c1-5-3-8-4-6(5)2-7/h3-4,8H,1H3
- SMILES： CC1=CNC=C1C#N

Computed Properties

Exact Mass: 106.053098200g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 106.053098200g/mol
Heavy Atom Count: 8
Complexity: 122
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 39.6Å²

4-methyl-1H-Pyrrole-3-carbonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01A01L-50mg	4-methyl-1H-pyrrole-3-carbonitrile	40167-38-2	95%	50mg	$306.00	2024-05-03
A2B Chem LLC	AV45433-50mg	4-Methyl-1h-pyrrole-3-carbonitrile	40167-38-2	95%	50mg	$251.00	2024-04-20
Aaron	AR01A09X-50mg	4-methyl-1H-pyrrole-3-carbonitrile	40167-38-2	95%	50mg	$307.00
Chemenu	CM121305-1g	4-Methyl-3-pyrrolecarbonitrile	40167-38-2	95%	1g	$***	2023-05-30
Enamine	EN300-106304-0.05g	4-methyl-1H-pyrrole-3-carbonitrile	40167-38-2	95%	0.05g	$205.0	2023-10-28
TRC	M327808-10mg	4-methyl-1H-pyrrole-3-carbonitrile	40167-38-2		10mg	$ 70.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1378724-100mg	4-Methyl-1H-pyrrole-3-carbonitrile	40167-38-2	97%	100mg	￥3501.00

4-methyl-1H-Pyrrole-3-carbonitrile Related Literature

1. Active methylenes in the synthesis of a pyrrole motif: an imperative structural unit of pharmaceuticals, natural products and optoelectronic materials

Rajni Khajuria,Sumita Dham,Kamal K. Kapoor RSC Adv. 2016 6 37039

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